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This guide provides a comprehensive overview of inter-laboratory comparisons (ILCs), also

known as proficiency tests (PTs), for the analysis of pesticide residues in various matrices. It is

designed for researchers, scientists, and drug development professionals to understand the

principles of ILCs, evaluate laboratory performance, and select appropriate analytical

methodologies. This document outlines the typical structure of an ILC, details a common

analytical protocol, and presents example data for comparative evaluation.

Inter-laboratory comparisons are a critical component of quality assurance in analytical

laboratories.[1][2][3] They provide an objective means to assess the performance and reliability

of a laboratory's methods and personnel by comparing their results to those of other

laboratories analyzing the same homogeneous sample.[1][4] Participation in proficiency testing

schemes is often a requirement for laboratory accreditation to standards such as ISO/IEC

17025.[3][5][6]

Inter-Laboratory Comparison Workflow
The process of an inter-laboratory comparison study follows a well-defined workflow to ensure

consistency and validity of the results. The key stages are depicted in the diagram below, from
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the preparation and distribution of test materials to the final evaluation of participating

laboratories' performance.

Test Material Preparation
(e.g., Spiked Matrix)

Homogeneity and Stability Testing

Distribution to Participating Laboratories

Sample Analysis by Participants

Data Submission to Organizer

Statistical Analysis of Results

Performance Evaluation (e.g., z-scores)

Issuance of Final Report

Click to download full resolution via product page

Inter-laboratory comparison workflow diagram.
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Data Presentation: Comparative Performance
The performance of participating laboratories is typically evaluated using statistical measures

such as the z-score, which indicates how far a laboratory's result is from the assigned value.[4]

A z-score between -2 and 2 is generally considered satisfactory. Other important metrics

include percentage recovery of the analyte and the relative standard deviation (RSD) for

replicate measurements. The following table summarizes hypothetical results from an inter-

laboratory comparison for the analysis of the pesticide Chlorpyrifos in a fruit matrix.

Laborator
y ID

Reported
Concentr
ation
(mg/kg)

Assigned
Value
(mg/kg)

Standard
Deviation
for PT
(mg/kg)

z-score
Recovery
(%)

RSD (%)

Lab-001 0.045 0.050 0.005 -1.0 90 4.5

Lab-002 0.052 0.050 0.005 0.4 104 3.8

Lab-003 0.061 0.050 0.005 2.2 122 6.1

Lab-004 0.048 0.050 0.005 -0.4 96 5.2

Lab-005 0.039 0.050 0.005 -2.2 78 7.3

Experimental Protocols
A variety of analytical methods are employed for pesticide residue analysis, with Gas

Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem mass

spectrometry (LC-MS/MS) being the most common.[7][8] The choice of method often depends

on the physicochemical properties of the pesticides being analyzed.[7] Sample preparation is a

critical step to extract the pesticides from the sample matrix and remove interfering substances.

[7][9] The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely

used sample preparation technique.[8][10]

The following protocol details a typical QuEChERS extraction followed by LC-MS/MS analysis

for pesticide residues in a fruit or vegetable matrix.
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Sample Preparation

Dispersive SPE Cleanup

Analysis
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Add Salt Mixture (e.g., MgSO4, NaCl)
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Centrifuge to Separate Layers

Take Aliquot of Supernatant

Add d-SPE Sorbent
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Vortex and Centrifuge

Collect Final Extract
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Data Acquisition and Processing
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QuEChERS extraction and LC-MS/MS analysis workflow.
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Methodology Details:

Sample Homogenization: A representative sample of the matrix (e.g., 10-15 grams of fruit) is

homogenized to ensure uniformity.[10]

Extraction: The homogenized sample is placed in a centrifuge tube, and an extraction

solvent, typically acetonitrile, is added.[7]

Salting Out: A salt mixture, commonly containing magnesium sulfate and sodium chloride, is

added to induce phase separation and drive the pesticides into the acetonitrile layer. The

tube is then shaken vigorously.

Centrifugation: The sample is centrifuged to separate the organic layer (acetonitrile) from the

aqueous and solid phases.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile

supernatant is transferred to a new tube containing a d-SPE sorbent. The type of sorbent

(e.g., Primary Secondary Amine - PSA, C18) is chosen to remove specific matrix

interferences such as organic acids, sugars, and lipids.[7]

Final Centrifugation: The d-SPE tube is vortexed and then centrifuged to pellet the sorbent

material.

Analysis: The final, cleaned-up extract is collected and injected into an LC-MS/MS system for

separation, detection, and quantification of the target pesticide residues.[11]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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